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Compound of Interest

Compound Name: BW 245C
CAS No.: 78420-14-1
Cat. No.: B1258413
Get Quote
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Part 1: Executive Summary & Mechanism

BW 245C is a high-affinity, selective agonist for the Prostaglandin D2 receptor 1 (DP1).[1]
Unlike the endogenous ligand Prostaglandin D2 (PGD2), which activates both DP1 and DP2
(CRTH2) receptors, BW 245C retains high selectivity for DP1, making it the gold-standard tool
for isolating DP1-mediated signaling pathways, such as vasodilation, inhibition of platelet
aggregation, and modulation of allergic inflammation.

Mechanism of Action

BW 245C binds to the Gs-coupled DP1 receptor.[2] This interaction triggers a conformational
change that activates Adenylyl Cyclase (AC), leading to a rapid intracellular accumulation of
cyclic AMP (cAMP) and subsequent activation of Protein Kinase A (PKA).
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Figure 1:Signal transduction pathway of BW 245C via the DP1-Gs-cAMP axis.[2][3]

Part 2: Chemical Properties & Handling

Proper handling is critical to maintain the bioactivity of BW 245C. It is a hydantoin derivative
and is generally more stable than natural prostaglandins, but it requires specific solvent
conditions.

Physicochemical Data

e Molecular Weight: 368.5 g/mol [4][5][6]
e Chemical Formula: C19H32N205[4][5]

o Appearance: Crystalline solid[4][5][6][7]

Solubility & Stock Preparation

Critical Note: Aqueous solutions of BW 245C are unstable. Do not store aqueous dilutions for
more than 24 hours.
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Recommended
Solvent Solubility Limit Stock Conc.[7][8] Storage Stability
[°]
High (-20°C, >6
DMSO ~50 mg/mL 10 mM or 50 mM
months)
High (-20°C, >6
Ethanol ~50 mg/mL 10 mM
months)
] o Unstable (Use
PBS (pH 7.2) ~2.4 mg/mL Working Dilution Only

immediately)

Protocol: Preparation of 10 mM Stock Solution

» Weigh 3.68 mg of BW 245C.[5]

Dissolve in 1.0 mL of high-grade anhydrous DMSO (or Ethanol).

Vortex until completely dissolved (solution should be clear).

Aliquot into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles.

Store at -20°C.

Part 3: Effective Concentrations (Dose-Response)

The effective concentration of BW 245C depends heavily on the cell type and the specific
assay readout. It is highly potent, with activity often in the low nanomolar range.

Validated Concentration Ranges
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Effective .
. Working
Assay Type Cell System Concentration - Ref
ange
(EC50 / IC50) <
o o Human Platelet )
Binding Affinity Ki=0.9 nM N/A [1, 2]
Membranes
cAMP HEK?293 (hDP1
_ EC50 = 0.7 nM 0.1nM-100nM [2]
Accumulation stable)
Platelet Human Platelets IC50=25-8.7
) ] 1 nM-50nM [1, 3]
Aggregation (ADP-induced) nM
Platelet
) Rat Platelets IC50 = ~250 nM 100 nM -1 uM [1]
Aggregation
Fibroblast , Micromolar (1-10
) ) Lung Fibroblasts 1uM—10 uM [4]
Proliferation UM)

Expert Insight:

e Species Specificity: Note the significant difference between Human (IC50 ~2.5 nM) and Rat
(IC50 ~250 nM) platelets. Ensure you adjust your dose range based on the species origin of
your cells.

o Selectivity Window: At concentrations > 1 uM, BW 245C may begin to show off-target activity
or cross-reactivity with EP receptors (specifically EP2/EP4). For strict DP1 selectivity, stay
below 100 nM if possible.

Part 4: Experimental Protocols
Protocol A: In Vitro cAMP Accumulation Assay

Objective: To measure DP1 receptor activation in HEK293 cells or primary cultures.
Materials:
e BW 245C (10 mM Stock in DMSO)

e IBMX (Phosphodiesterase inhibitor, 500 uM final)
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e Assay Buffer (HBSS + 20 mM HEPES, pH 7.4)
e CAMP detection kit (e.g., HTRF, ELISA, or GloSensor)
Step-by-Step Procedure:

o Cell Seeding: Seed cells (e.g., HEK293-DP1) at 2,000-5,000 cells/well in a 384-well plate (or
appropriate density for your format). Incubate overnight.

o Preparation of Agonist Plate:

Thaw 10 mM BW 245C stock.

[e]

o

Perform serial dilutions (1:10) in Assay Buffer containing 500 uM IBMX.

[¢]

Recommended Dilution Series (Final concentrations): 1 uM, 100 nM, 10 nM, 1 nM, 0.1
nM, 0.01 nM, Vehicle (DMSO only).

[¢]

Note: Ensure final DMSO concentration on cells is < 0.5% to avoid solvent toxicity.
 Stimulation:

o Remove culture media from cells.

o Add 10-20 pL of the diluted BW 245C solutions to the cells.

o Incubate for 30—45 minutes at 37°C. (CAMP response is rapid; longer incubations may
lead to degradation or desensitization).

e Detection:

o Lyse cells and detect cCAMP according to your kit's manufacturer instructions.
e Analysis:

o Plot Log[Concentration] vs. Response.

o Fit data to a sigmoidal dose-response curve (4-parameter logistic) to calculate EC50.
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Protocol B: Inhibition of Platelet Aggregation

Objective: To validate functional inhibition of aggregation in platelet-rich plasma (PRP).

e Preparation: Isolate PRP from human whole blood using standard centrifugation (e.g., 200 x
g for 15 min).

e Pre-Incubation:
o Aliquot PRP into aggregometer cuvettes.
o Add BW 245C (Target final conc: 1 nM — 100 nM) or Vehicle.
o Incubate for 1-2 minutes at 37°C.
e Induction:
o Add agonist (e.g., ADP 5-10 uM or Collagen) to induce aggregation.
o Measurement: Monitor light transmission (aggregation) for 5-10 minutes.

e Result: BW 245C should dose-dependently inhibit the aggregation amplitude.[4][6]

Part 5: Troubleshooting & Optimization
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Problem Possible Cause Solution

Prepare working dilutions
) ] N immediately before use. Do
Inconsistent EC50 values Agueous instability _ _
not store diluted drug in

PBS/Media.

DP1 desensitizes rapidly.
Low Signal / No Response Receptor Desensitization Ensure incubation time is short
(30-60 min) for cAMP assays.

Keep final DMSO < 0.1% -
High Background High DMSO concentration 0.5%. Run a Vehicle control to

normalize.

Do not exceed 50 pM in
aqueous buffer without
Precipitation Solubility limit exceeded verifying solubility. Use BSA
(0.1%) in buffer to help
solubilize hydrophobic ligands.

References

e Town, M.H., et al. (1983). Pharmacological and cardiovascular properties of a hydantoin
derivative, BW 245 C, with high affinity and selectivity for PGD2 receptors.[6][7]
Prostaglandins, 25(1), 13-28.[7]

o Wright, D.H., et al. (1998). Characterization of the human prostanoid DP receptor signaling.
British Journal of Pharmacology.[2][7] (Validated EC50 data for cCAMP).

e Cayman Chemical. BW 245C Product Information & Biological Activity.

e Mandal, A.K., et al. (2004). Uteroglobin represses allergen-induced inflammatory response
by blocking PGD2 receptor-mediated functions.[2] Journal of Experimental Medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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